1-Phenylpiperazine Dihydrochloride
1-Phenylpiperazine Dihydrochloride
Phenylpiperazine is the base compound from which a broad series of bioactive products are derived. Many are entactogenic drugs which induce central serotonin release. Substituted phenylpiperazines, such as 1-(3-chlorophenyl)piperazine, have been identified as designer drugs or drugs of abuse. This product is intended for forensic applications.
Brand Name:
Vulcanchem
CAS No.:
4004-95-9
VCID:
VC0132860
InChI:
InChI=1S/C10H14N2.2ClH/c1-2-4-10(5-3-1)12-8-6-11-7-9-12;;/h1-5,11H,6-9H2;2*1H
SMILES:
C1CN(CCN1)C2=CC=CC=C2.Cl.Cl
Molecular Formula:
C10H16Cl2N2
Molecular Weight:
235.15 g/mol
1-Phenylpiperazine Dihydrochloride
CAS No.: 4004-95-9
Reference Standards
VCID: VC0132860
Molecular Formula: C10H16Cl2N2
Molecular Weight: 235.15 g/mol
CAS No. | 4004-95-9 |
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Product Name | 1-Phenylpiperazine Dihydrochloride |
Molecular Formula | C10H16Cl2N2 |
Molecular Weight | 235.15 g/mol |
IUPAC Name | 1-phenylpiperazine;dihydrochloride |
Standard InChI | InChI=1S/C10H14N2.2ClH/c1-2-4-10(5-3-1)12-8-6-11-7-9-12;;/h1-5,11H,6-9H2;2*1H |
Standard InChIKey | CUTPTQNQXVVRDB-UHFFFAOYSA-N |
SMILES | C1CN(CCN1)C2=CC=CC=C2.Cl.Cl |
Canonical SMILES | C1CN(CCN1)C2=CC=CC=C2.Cl.Cl |
Appearance | Assay:≥98%A crystalline solid |
Description | Phenylpiperazine is the base compound from which a broad series of bioactive products are derived. Many are entactogenic drugs which induce central serotonin release. Substituted phenylpiperazines, such as 1-(3-chlorophenyl)piperazine, have been identified as designer drugs or drugs of abuse. This product is intended for forensic applications. |
Related CAS | 92-54-6 (Parent) |
Synonyms | 1-phenylpiperazine N-phenylpiperazine phenylpiperazine phenylpiperazine dihydrobromide phenylpiperazine dihydrochloride phenylpiperazine hydrochloride phenylpiperazine monohydrochloride |
PubChem Compound | 77619 |
Last Modified | Nov 11 2021 |
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